Cas no 831189-43-6 (4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol)

• Product Name: 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• CAS No: 831189-43-6
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 5850633
• PubChem ID: 2973025
• Update Time: 2025-05-26

4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

• ILDYUMFFTSEVHF-UHFFFAOYSA-N
• Z57805523
• 831189-43-6
• SR-01000293954-1
• AKOS016881963
• AKOS001302423
• (5-(furan-2-yl)-3-(4-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• SR-01000293954
• 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• [3-(furan-2-yl)-5-(4-hydroxyphenyl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• F1741-0079

• Inchi： 1S/C18H14N2O3S/c21-13-7-5-12(6-8-13)14-11-15(16-3-1-9-23-16)20(19-14)18(22)17-4-2-10-24-17/h1-10,15,19H,11H2
• InChI Key： HSPSQVQNXCPCQL-UHFFFAOYSA-N
• SMILES： C1(=O)C=C/C(=C2/CC(C3=CC=CO3)N(C(C3SC=CC=3)=O)N/2)/C=C1

Computed Properties

• Exact Mass: 338.07251349g/mol
• Monoisotopic Mass: 338.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol

Introduction to 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol (CAS No. 831189-43-6)

4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol (CAS No. 831189-43-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of this compound, particularly the presence of furan and thiophene moieties, contribute to its potential therapeutic applications.

The molecular structure of 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol consists of a phenolic ring linked to a pyrazole core, which is further substituted with a furan and a thiophene carbonyl group. This intricate arrangement provides a rich platform for exploring its interactions with various biological targets. Recent studies have highlighted the compound's ability to modulate key enzymes and receptors involved in inflammatory and pain pathways.

In the context of medicinal chemistry, 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of focus has been its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of inflammation. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol has also demonstrated analgesic properties. Studies have indicated that it can reduce pain sensitivity by interacting with specific pain receptors and pathways. This dual functionality—anti-inflammatory and analgesic—positions the compound as a potential multi-target therapeutic agent capable of addressing both the symptoms and underlying causes of pain and inflammation.

The pharmacokinetic profile of 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol has also been a subject of interest. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Ongoing research is aimed at optimizing these properties to enhance the compound's efficacy and safety profile.

In addition to its therapeutic potential, 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable starting material for the synthesis of derivatives with enhanced biological activities or improved pharmacological profiles. This versatility further underscores its importance in both academic research and industrial applications.

The safety profile of 4-[5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-y)phenol is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety evaluations are ongoing to ensure that it meets all regulatory requirements for clinical development.

In conclusion, 4-[5-(furan-2-y\-1-(thiophene\-carbonyl)\--dihydro-H-pyrazol-y)phenol (CAS No. 831189\-) represents a promising molecule with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.